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Compound of Interest

Compound Name: 4-Nitrodiazoaminobenzene

Cat. No.: B081726

An In-depth Technical Guide to 4-
Nitrodiazoaminobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological relevance of 4-Nitrodiazoaminobenzene. The information is
curated for researchers in chemistry and drug development, with a focus on data presentation
and experimental context.

Chemical Structure and Identification

4-Nitrodiazoaminobenzene, also known as 1-(4-Nitrophenyl)-3-phenyltriazene, is an aromatic
compound belonging to the triazene class. Its chemical structure consists of a phenyl group
and a 4-nitrophenyl group linked by a triazene bridge (-N=N-NH-).

Systematic IUPAC Name: N-[(4-nitrophenyl)diazenyl]aniline[1]
Synonyms:
e 1-(4-Nitrophenyl)-3-phenyltriazene[1]

e p-Nitrodiazoaminobenzene[1]
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Chemical Formula: C12H10N4O2
Molecular Weight: 242.24 g/mol [1]
CAS Registry Number: 13113-75-2[1]

Chemical Structure:
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Physicochemical Properties

The physicochemical properties of 4-Nitrodiazoaminobenzene are summarized in the table
below. These properties are essential for its handling, purification, and application in various

experimental setups.
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Property Value Reference

Physical State Solid

Melting Point 137 °C [1]

Boiling Point 397.3 °C at 760 mmHg [1]

Density 1.28 g/cm3 [1]
Limited solubility in water.

B Soluble in organic solvents

Solubility [2]
such as ethanol, acetone, and
chloroform.

pKa (Predicted) 0.43 £0.50 [1]

LogP (Predicted) 4.30 [1]

Vapor Pressure

1.6E-06 mmHg at 25°C

[1]

Synthesis and Purification
Synthesis Protocol

The synthesis of 4-Nitrodiazoaminobenzene is typically achieved through a diazotization-

coupling reaction. A general protocol, adapted from the synthesis of analogous azo

compounds, is provided below.

Reaction Scheme:

4-Nitroaniline + NaNO:z2 + HCI — 4-Nitrobenzenediazonium chloride 4-Nitrobenzenediazonium

chloride + Aniline - 4-Nitrodiazoaminobenzene

Experimental Protocol:

o Diazotization of 4-Nitroaniline:

o Dissolve 4-nitroaniline in a mixture of hydrochloric acid and water.

o Cool the solution to 0-5 °C in an ice bath with constant stirring.
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o Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2) dropwise, ensuring
the temperature does not exceed 5 °C.

o Continue stirring for 15-30 minutes after the addition is complete to ensure full formation of
the 4-nitrobenzenediazonium chloride solution.

e Coupling Reaction:

o In a separate beaker, dissolve aniline in an appropriate solvent (e.g., ethanol or a buffered
agueous solution).

o Cool the aniline solution to 0-5 °C.
o Slowly add the cold diazonium salt solution to the aniline solution with vigorous stirring.
o Maintain the temperature at 0-5 °C throughout the addition.

o Avyellow to orange precipitate of 4-Nitrodiazoaminobenzene will form.

[¢]

Continue stirring for an additional 1-2 hours to ensure the completion of the reaction.
* Isolation:

o Collect the precipitate by vacuum filtration.

o Wash the solid with cold water to remove any unreacted salts and acids.

o Dry the product in a desiccator or under vacuum at a low temperature.
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Diagram of the synthesis workflow for 4-Nitrodiazoaminobenzene.

Purification

Recrystallization is a common method for the purification of 4-Nitrodiazoaminobenzene.

Experimental Protocol:
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Solvent Selection: Choose a solvent or solvent system in which the compound is sparingly
soluble at room temperature but highly soluble at the solvent's boiling point. Common
solvents for recrystallization of similar compounds include ethanol, acetone, or mixtures like
ethanol/water.

Dissolution: Dissolve the crude 4-Nitrodiazoaminobenzene in the minimum amount of hot
solvent to form a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to
remove them.

Crystallization: Allow the hot solution to cool slowly to room temperature. Crystals of the
purified compound will form. Further cooling in an ice bath can increase the yield.

Isolation: Collect the purified crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining
soluble impurities.

Drying: Dry the purified crystals under vacuum.

Spectral Data

Spectroscopic analysis is crucial for the structural confirmation of 4-Nitrodiazoaminobenzene.
The expected spectral characteristics are outlined below.
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Spectroscopy Expected Characteristics

Signals corresponding to the aromatic protons
of the phenyl and 4-nitrophenyl rings. The
chemical shifts will be influenced by the

1H NMR electron-withdrawing nitro group and the
triazene linkage. The NH proton of the triazene
bridge is also expected to appear as a distinct

signal.

Resonances for the twelve carbon atoms of the

aromatic rings. The carbons attached to the
13C NMR ) . .

nitro group and the nitrogen atoms will show

characteristic downfield shifts.

Characteristic absorption bands for N-H

stretching of the triazene group, N=N stretching,
FTIR C=C stretching of the aromatic rings, and strong

symmetric and asymmetric stretching vibrations

of the nitro group (NO2).

Absorption maxima in the UV-visible region are
expected due to the extended Tt-conjugation of

UV-Vis the molecule, characteristic of azo compounds.
The position of the Amax will be solvent-

dependent.

Biological Activity and Potential Applications

While specific studies on the biological activity of 4-Nitrodiazoaminobenzene are limited in the
publicly available literature, its structural class, the triazenes, has been a subject of interest in
drug development, particularly in oncology.

General Mechanism of Action of Triazene Compounds

Many triazene compounds are known to act as alkylating agents. Their cytotoxic effects are
often attributed to their ability to methylate DNA, primarily at the O° position of guanine.[1][3][4]
[5] This methylation can lead to DNA damage, cell cycle arrest, and ultimately apoptosis in
rapidly dividing cells.[3]
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General mechanism of action for cytotoxic triazene compounds.
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It is important to note that the specific biological activity and mechanism of action of 4-
Nitrodiazoaminobenzene have not been experimentally determined and reported. The above
represents a potential mechanism based on its structural class.

Potential Research Applications

Given the known activities of related compounds, 4-Nitrodiazoaminobenzene could be a
candidate for investigation in the following areas:

 Antiproliferative and Cytotoxic Studies: Screening against various cancer cell lines to
determine its potential as an anticancer agent.

o Antimicrobial Assays: Evaluation of its activity against a panel of bacteria and fungi, as both
nitroaromatics and azo compounds have shown antimicrobial properties.

e Structure-Activity Relationship (SAR) Studies: Serving as a lead compound for the synthesis
of derivatives with potentially enhanced biological activity and improved pharmacological
profiles.

Safety and Handling

4-Nitrodiazoaminobenzene should be handled with care, following standard laboratory safety
procedures for handling potentially hazardous chemicals.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

o Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated
area or a chemical fume hood.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

Disclaimer: This document is intended for informational purposes for a qualified scientific
audience. All experimental work should be conducted with appropriate safety precautions and
in accordance with institutional and regulatory guidelines. The biological activities discussed
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are based on the general properties of the chemical class and are not a definitive statement of
the properties of 4-Nitrodiazoaminobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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